Cas no 15521-76-3 (5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI))

• Product Name: 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI)
• CAS No: 15521-76-3
• MF: C₃₀H₃₇NO₇
• MW: 523.617289304733
• CID: 142378
• PubChem ID: 229902
• Update Time: 2025-04-19

5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI)
• 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-d
• 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,
• Himandridine
• DTXSID00935166
• 15521-76-3
• NSC23972
• NSC-23972
• methyl 14-benzoyloxy-11,17-dihydroxy-16-methoxy-3-methyl-2-azahexacyclo[10.8.0.01,9.02,7.06,11.015,20]icos-12-ene-13-carboxylate
• methyl 7-(benzoyloxy)-5,9-dihydroxy-8-methoxy-15-methyl-2,3,3a,4,5,7,7a,8,9,10,11,11a-dodecahydro-2,5,1-(butane[1,1,4]triyl)benzo[6,7]indeno[7a,1-b]pyrrole-6-carboxylate

• Inchi： 1S/C30H37NO7/c1-15-9-10-18-20-13-17-14-29(18,35)26-23(28(34)37-3)25(38-27(33)16-7-5-4-6-8-16)22-19(30(17,26)31(15)20)11-12-21(32)24(22)36-2/h4-8,15,17-22,24-25,32,35H,9-14H2,1-3H3
• InChI Key： QERMOAWMXXPSEU-UHFFFAOYSA-N
• SMILES： OC12CC3CC4C1CCC(C)N4C13C3CCC(C(C3C(C(C(=O)OC)=C12)OC(C1C=CC=CC=1)=O)OC)O

Computed Properties

• Exact Mass: 523.25711
• Monoisotopic Mass: 523.25700252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters